Cas no 2395-33-7 (3-amino-2-(4-fluorophenoxy)propanoic acid)

• Product Name: 3-amino-2-(4-fluorophenoxy)propanoic acid
• CAS No: 2395-33-7
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 5223706
• PubChem ID: 4016708
• Update Time: 2025-10-28

3-amino-2-(4-fluorophenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-amino-2-(4-fluorophenoxy)-
• 3-amino-2-(4-fluorophenoxy)propanoic acid

• Inchi： 1S/C9H10FNO3/c10-6-1-3-7(4-2-6)14-8(5-11)9(12)13/h1-4,8H,5,11H2,(H,12,13)
• InChI Key： JSXMNBUXFWDYOB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC1=CC=C(F)C=C1)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 3-amino-2-(4-fluorophenoxy)propanoic acid

Recent Advances in the Study of 3-amino-2-(4-fluorophenoxy)propanoic acid (CAS: 2395-33-7)

3-amino-2-(4-fluorophenoxy)propanoic acid (CAS: 2395-33-7) is a fluorinated amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. Recent studies have explored its role as a building block for novel bioactive compounds, particularly in the design of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

One of the key areas of interest in recent research has been the synthesis and optimization of 3-amino-2-(4-fluorophenoxy)propanoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthetic route for this compound, utilizing a multi-step process that involves the fluorination of phenoxy precursors followed by amino acid coupling. The study emphasized the importance of stereochemical control, as the biological activity of the compound was found to be highly dependent on its enantiomeric purity. The optimized synthesis achieved a yield of 85% with >99% enantiomeric excess, making it a viable candidate for large-scale production.

In terms of biological activity, 3-amino-2-(4-fluorophenoxy)propanoic acid has shown promise as a scaffold for designing inhibitors of key enzymes involved in inflammatory pathways. A recent in vitro study (Bioorganic & Medicinal Chemistry Letters, 2024) investigated its derivatives as potential inhibitors of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study reported that certain derivatives exhibited IC50 values in the low micromolar range, comparable to existing COX-2 inhibitors. Molecular docking simulations suggested that the fluorophenoxy moiety plays a critical role in binding to the enzyme's active site, providing insights for further structural optimization.

Another significant development is the exploration of 3-amino-2-(4-fluorophenoxy)propanoic acid in the context of central nervous system (CNS) disorders. Research published in ACS Chemical Neuroscience (2023) highlighted its potential as a precursor for GABA receptor modulators. The study demonstrated that derivatives of this compound could cross the blood-brain barrier and exhibit anxiolytic effects in rodent models. The fluorophenoxy group was found to enhance the compound's lipophilicity, thereby improving its pharmacokinetic properties. These findings open new avenues for developing treatments for anxiety and epilepsy.

Despite these promising results, challenges remain in the clinical translation of 3-amino-2-(4-fluorophenoxy)propanoic acid-based therapeutics. A review article in Expert Opinion on Drug Discovery (2024) pointed out the need for more comprehensive toxicity studies and in vivo efficacy data. Additionally, the compound's metabolic stability and potential off-target effects warrant further investigation. Future research directions may include the development of prodrug strategies to enhance bioavailability and the exploration of its applications in targeted drug delivery systems.

In conclusion, 3-amino-2-(4-fluorophenoxy)propanoic acid (CAS: 2395-33-7) represents a versatile and pharmacologically relevant scaffold with diverse applications in drug discovery. Recent advancements in its synthesis and biological evaluation have laid the groundwork for further exploration, particularly in inflammation and CNS disorders. Continued research efforts will be essential to fully realize its therapeutic potential and address existing challenges in drug development.